3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95%

• IUPAC Name: 3-methoxy-4-[3-(trifluoromethoxy)phenyl]benzoic acid
• InChI: InChI=1S/C15H11F3O4/c1-21-13-8-10(14(19)20)5-6-12(13)9-3-2-4-11(7-9)22-15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key: YNDMARFEUUBNAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC(=CC=C2)OC(F)(F)F
• Molecular Formula: C15H11F3O4
• DSSTOX Substance ID: DTXSID00691770
• Molecular Weight: 312.24 g/mol
• CAS RN: 1261831-43-9

Description

3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95% (3-M3TFPB) is a chemical compound found in nature, with a wide range of applications in scientific research. It is a white crystalline solid, soluble in organic solvents, and has a melting point of 130-132°C. 3-M3TFPB has a broad range of applications in the fields of biology, chemistry, and medicine, and is a valuable tool for laboratory experiments.

Mechanism of Action

3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95% acts as a hydrogen bond acceptor, with a pKa of 7.2. It also acts as a Lewis acid, and can form complexes with Lewis bases. In addition, 3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95% is a strong electron-withdrawing group, and can be used to modify the properties of other molecules.
Biochemical and Physiological Effects
3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95% is non-toxic and has no known adverse effects on humans or animals. It has been found to have antifungal, antibacterial, and anti-inflammatory properties, making it useful for the treatment of various infections. In addition, 3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95% has been found to be effective in the treatment of cancer cells, and may have potential applications in the treatment of other diseases.

Advantages and Limitations for Lab Experiments

3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95% has a number of advantages for laboratory experiments. It is relatively inexpensive, easy to obtain, and can be synthesized in a relatively short amount of time. In addition, it is non-toxic, and has no known adverse effects on humans or animals. However, 3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95% is not very soluble in water, and may require the use of organic solvents for its synthesis.

Future Directions

Future research on 3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95% could focus on its potential applications in the treatment of various diseases. In addition, further studies could be conducted to determine the mechanism of action of 3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95%, and to identify potential new uses for this compound. Additionally, research could be conducted to explore the potential of 3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95% as a catalyst for organic reactions, or as a component of OLEDs. Finally, further studies could be conducted to determine the structure-activity relationship of 3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95%, and to identify potential new derivatives of this compound.

Synthesis Methods

3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95% can be synthesized through a two-step process. The first step involves the reaction of 3-methoxy-4-(trifluoromethyl)benzoic acid (3-MTFB) with 3-methoxy-4-hydroxybenzaldehyde (3-MHBA) in the presence of a base. This reaction yields 3-methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid (3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95%), which is then purified by recrystallization.

Scientific Research Applications

3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis and as a ligand in coordination chemistry. It is also used as a starting material for the synthesis of other compounds, such as 3-methoxy-4-(3-trifluoromethylphenyl)benzoic acid (3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95%A), which is used in the synthesis of pharmaceuticals. In addition, 3-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95% has been used in the synthesis of fluorescent dyes, as a catalyst in organic reactions, and as a component of organic light-emitting diodes (OLEDs).